Cas no 1352208-98-0 (3'-CHLORO-5'-FLUOROBUTYROPHENONE)

• Product Name: 3'-CHLORO-5'-FLUOROBUTYROPHENONE
• CAS No: 1352208-98-0
• MF: C₁₀H₁₀ClFO
• MW: 200.637205600739
• MDL: MFCD11617495
• CID: 5169047
• PubChem ID: 91656601
• Update Time: 2026-03-04

3'-CHLORO-5'-FLUOROBUTYROPHENONE Chemical and Physical Properties

Names and Identifiers

• 3'-CHLORO-5'-FLUOROBUTYROPHENONE
• 1-Butanone, 1-(3-chloro-5-fluorophenyl)-

• MDL： MFCD11617495
• Inchi： 1S/C10H10ClFO/c1-2-3-10(13)7-4-8(11)6-9(12)5-7/h4-6H,2-3H2,1H3
• InChI Key： JRQFZGQMOSZWPV-UHFFFAOYSA-N
• SMILES： C(C1=CC(F)=CC(Cl)=C1)(=O)CCC

Computed Properties

• Exact Mass: 200.0404208g/mol
• Monoisotopic Mass: 200.0404208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3'-CHLORO-5'-FLUOROBUTYROPHENONE

Introduction to 3'-CHLORO-5'-FLUOROBUTYROPHENONE (CAS No. 1352208-98-0)

3'-CHLORO-5'-FLUOROBUTYROPHENONE, identified by its Chemical Abstracts Service (CAS) number 1352208-98-0, is a significant compound in the realm of pharmaceutical and agrochemical research. This molecule, featuring a butoxyphenone core with distinct chloro and fluoro substituents, has garnered attention due to its versatile structural framework and potential applications in synthetic chemistry and drug development. The presence of both electronegative and lipophilic groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the creation of biologically active compounds.

The butoxyphenone moiety is a well-studied pharmacophore, known for its role in enhancing solubility and metabolic stability of pharmaceutical agents. The introduction of a chloro group at the 3-position introduces electrophilicity, making the molecule susceptible to nucleophilic substitution reactions, which is a common strategy in medicinal chemistry for modifying bioactivity. Conversely, the fluoro substitution at the 5-position imparts unique electronic properties that can influence both the reactivity and the pharmacokinetic profile of derivatives. This dual substitution pattern makes 3'-CHLORO-5'-FLUOROBUTYROPHENONE a promising candidate for further functionalization.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their ability to modulate metabolic pathways and improve drug efficacy. The fluoro group, in particular, is known to enhance binding affinity and reduce susceptibility to enzymatic degradation. Studies have demonstrated that fluorine atoms can significantly alter the electronic distribution within a molecule, leading to changes in its interaction with biological targets. For instance, fluorinated butyrophenones have been explored as potential ligands for G-protein coupled receptors (GPCRs), which are key targets in therapeutic intervention for neurological and cardiovascular disorders.

The chloro substituent at the 3-position of 3'-CHLORO-5'-FLUOROBUTYROPHENONE further extends its utility as a synthetic intermediate. Chloro-substituted aromatic compounds are frequently employed in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules. These reactions allow for the introduction of diverse functional groups at specific positions, enabling the creation of novel drug candidates with tailored biological activities.

Recent advancements in computational chemistry have also highlighted the importance of understanding the electronic properties of molecules like 3'-CHLORO-5'-FLUOROBUTYROPHENONE. Molecular modeling studies suggest that the combination of chloro and fluoro groups can create a region of enhanced electrophilicity, making it an ideal precursor for further derivatization. Additionally, computational predictions indicate that this compound may exhibit favorable interactions with certain enzymes and receptors, suggesting potential applications in enzyme inhibition or receptor modulation.

In the context of drug discovery, 3'-CHLORO-5'-FLUOROBUTYROPHENONE serves as a building block for more complex scaffolds. Researchers have leveraged its structural features to develop analogs with improved pharmacological profiles. For example, derivatives of this compound have been investigated for their potential as antipsychotic agents, leveraging the butyrophenone scaffold's known activity at dopamine D2 receptors. The introduction of fluorine and chlorine substituents has been shown to fine-tune binding interactions, leading to enhanced selectivity and reduced side effects.

The agrochemical sector has also benefited from the versatility of 3'-CHLORO-5'-FLUOROBUTYROPHENONE. Fluorinated aromatic compounds are widely used in crop protection chemicals due to their ability to interact with biological targets in pests while maintaining environmental safety. Researchers have synthesized various derivatives of this compound as potential herbicides or insecticides, taking advantage of its structural flexibility and reactivity.

From a synthetic chemistry perspective, 3'-CHLORO-5'-FLUOROBUTYROPHENONE exemplifies the importance of strategic functionalization in creating molecules with desired properties. The interplay between electronic effects induced by chloro and fluoro groups allows for precise control over reaction pathways and product architectures. This level of control is crucial in developing high-throughput synthetic routes that are efficient and scalable for industrial applications.

Future research directions may explore novel derivatives of 3'-CHLORO-5'-FLUOROBUTYROPHENONE, particularly focusing on optimizing its pharmacological properties through structural modifications. Advances in synthetic methodologies will likely enable more efficient access to complex derivatives, further expanding its utility in pharmaceuticals and agrochemicals. As computational tools continue to evolve, so too will our ability to predict and manipulate molecular interactions at an unprecedented level.

In conclusion,3'-CHLORO-5'-FLUOROBUTYROPHENONE (CAS No. 1352208-98-0) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules, while its reactivity allows for extensive functionalization through various chemical transformations. As our understanding of molecular interactions deepens, so too will our ability to harness this compound's potential for innovative applications.